Cas no 89539-51-5 (5-(Benzyloxy)-2-(hydroxymethyl)-1-methyl-1,4-dihydropyridin-4-one)

• Product Name: 5-(Benzyloxy)-2-(hydroxymethyl)-1-methyl-1,4-dihydropyridin-4-one
• CAS No: 89539-51-5
• MF: C₁₄H₁₅NO₃
• MW: 245.273803949356
• CID: 597345
• PubChem ID: 13158923
• Update Time: 2025-11-02

5-(Benzyloxy)-2-(hydroxymethyl)-1-methyl-1,4-dihydropyridin-4-one Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Pyridinone, 2-(hydroxymethyl)-1-methyl-5-(phenylmethoxy)-
• 2-(hydroxymethyl)-1-methyl-5-phenylmethoxypyridin-4-one
• DTXSID10523230
• AKOS016381965
• 5-(benzyloxy)-2-(hydroxymethyl)-1-methyl-1,4-dihydropyridin-4-one
• 5-(Benzyloxy)-2-(hydroxymethyl)-1-methylpyridin-4(1H)-one
• 89539-51-5
• EN300-100427
• 5-benzyloxy-2-(hydroxymethyl)-1-methylpyridin-4(1h)-one
• SCHEMBL13555553
• 5-(Benzyloxy)-2-(hydroxymethyl)-1-methyl-1,4-dihydropyridin-4-one

• Inchi： 1S/C14H15NO3/c1-15-8-14(13(17)7-12(15)9-16)18-10-11-5-3-2-4-6-11/h2-8,16H,9-10H2,1H3
• InChI Key： GFQLQRPYXFWDLI-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1C(C=C(CO)N(C)C=1)=O

Computed Properties

• Exact Mass: 245.10519334g/mol
• Monoisotopic Mass: 245.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 445.7±45.0 °C at 760 mmHg
• Flash Point: 223.3±28.7 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

5-(Benzyloxy)-2-(hydroxymethyl)-1-methyl-1,4-dihydropyridin-4-one Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 5-(Benzyloxy)-2-(hydroxymethyl)-1-methyl-1,4-dihydropyridin-4-one

Comprehensive Overview of 5-(Benzyloxy)-2-(hydroxymethyl)-1-methyl-1,4-dihydropyridin-4-one (CAS No. 89539-51-5)

5-(Benzyloxy)-2-(hydroxymethyl)-1-methyl-1,4-dihydropyridin-4-one (CAS No. 89539-51-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its systematic name, belongs to the dihydropyridinone class, which is known for its diverse biological activities. The presence of a benzyloxy group and a hydroxymethyl moiety in its structure makes it a versatile intermediate in synthetic chemistry. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of novel therapeutic agents targeting inflammation and metabolic disorders.

In recent years, the demand for dihydropyridinone derivatives has surged due to their role in modulating enzymatic pathways. The compound 89539-51-5 is no exception, as it exhibits unique physicochemical properties that make it suitable for high-throughput screening assays. Its molecular framework allows for easy derivatization, enabling scientists to explore structure-activity relationships (SAR) for optimizing drug candidates. This aligns with the growing trend in precision medicine, where tailored molecular designs are crucial for addressing complex diseases.

One of the most searched questions in scientific forums is: "What are the synthetic routes for 5-(Benzyloxy)-2-(hydroxymethyl)-1-methyl-1,4-dihydropyridin-4-one?" The answer lies in multi-step organic synthesis, often starting from commercially available precursors like 2-methyl-1,4-dihydropyridin-4-one. Key steps include benzyl protection of hydroxyl groups and selective oxidation to introduce the hydroxymethyl functionality. These methods are frequently discussed in peer-reviewed journals, highlighting the compound's relevance in modern medicinal chemistry.

The compound's stability under physiological conditions is another hot topic. Studies indicate that 5-(Benzyloxy)-2-(hydroxymethyl)-1-methyl-1,4-dihydropyridin-4-one demonstrates moderate solubility in aqueous buffers, making it a candidate for in vitro and in vivo studies. Its logP value, a critical parameter in drug design, suggests favorable membrane permeability, which is essential for bioavailability. These attributes are frequently queried in AI-driven drug discovery platforms, reflecting the compound's integration into computational pharmacology.

From an industrial perspective, CAS No. 89539-51-5 is often sourced for custom synthesis projects. Pharmaceutical companies and contract research organizations (CROs) prioritize its procurement due to its role in developing small molecule inhibitors. The compound's scalable synthesis and compatibility with green chemistry principles further enhance its appeal, aligning with the global push for sustainable manufacturing practices.

In conclusion, 5-(Benzyloxy)-2-(hydroxymethyl)-1-methyl-1,4-dihydropyridin-4-one represents a critical building block in contemporary research. Its structural features and functional groups open doors to innovative applications, from targeted therapy to biomaterial engineering. As the scientific community continues to explore its potential, this compound is poised to remain a focal point in cutting-edge research and development.